Cas no 820991-12-6 (Cyclohexanecarboxylic acid, 2-[4-(trifluoromethyl)benzoyl]-, (1R,2R)-)

• Product Name: Cyclohexanecarboxylic acid, 2-[4-(trifluoromethyl)benzoyl]-, (1R,2R)-
• CAS No: 820991-12-6
• MF: C₁₅H₁₅F₃O₃
• MW: 300.273015260696
• CID: 698342
• PubChem ID: 69169876
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-[4-(trifluoromethyl)benzoyl]-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-[4-(trifluoromethyl)benzoyl]-, (1R,2R)-
• (1R,2R)-2-[4-(trifluoromethyl)benzoyl]cyclohexane-1-carboxylic acid
• DTXSID80739947
• 820991-12-6
• SCHEMBL4741529

• Inchi： 1S/C15H15F3O3/c16-15(17,18)10-7-5-9(6-8-10)13(19)11-3-1-2-4-12(11)14(20)21/h5-8,11-12H,1-4H2,(H,20,21)/t11-,12-/m1/s1
• InChI Key： VWBZXRKFNOBABC-VXGBXAGGSA-N
• SMILES： FC(C1C=CC(=CC=1)C([C@@H]1CCCC[C@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 300.09732882g/mol
• Monoisotopic Mass: 300.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų